Cas no 80034-42-0 (Naphthalene, 2,3-dichloro-1,4-bis(phenylethynyl)-)

• Product Name: Naphthalene, 2,3-dichloro-1,4-bis(phenylethynyl)-
• CAS No: 80034-42-0
• MF: C₂₆H₁₄Cl₂
• MW: 397.29536485672
• CID: 706448
• PubChem ID: 71421343
• Update Time: 2025-04-19

Naphthalene, 2,3-dichloro-1,4-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2,3-dichloro-1,4-bis(phenylethynyl)-
• 2,3-dichloro-1,4-bis(2-phenylethynyl)naphthalene
• DTXSID80840502
• 80034-42-0
• 2,3-Dichloro-1,4-bis(phenylethynyl)naphthalene

• Inchi： 1S/C26H14Cl2/c27-25-23(17-15-19-9-3-1-4-10-19)21-13-7-8-14-22(21)24(26(25)28)18-16-20-11-5-2-6-12-20/h1-14H
• InChI Key： ZWTDXLTXTBEGSN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#CC2C=CC=CC=2)C2=CC=CC=C2C=1C#CC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 396.0472558g/mol
• Monoisotopic Mass: 396.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 0Ų